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Get Quote

For researchers, scientists, and drug development professionals, the specificity of an antibody

is paramount. This guide provides a comparative analysis of commercially available antibodies

targeting p34cdc2, also known as Cyclin-Dependent Kinase 1 (CDK1), with a focus on their

cross-reactivity with other cyclin-dependent kinases (CDKs). The selection of a highly specific

antibody is critical for accurately studying the distinct roles of CDK1 in cell cycle regulation and

its potential as a therapeutic target.

The accurate detection and quantification of p34cdc2 are essential for understanding its

function in the G2/M phase transition of the cell cycle. However, the high degree of homology

among the CDK family members, particularly within the catalytic domain, presents a significant

challenge for antibody specificity. Cross-reactivity with other CDKs, such as CDK2, CDK4, and

CDK6, can lead to misinterpretation of experimental results, confounding studies on cell cycle

control and the development of targeted cancer therapies. This guide summarizes available

data on the performance of several p34cdc2 antibodies, provides detailed experimental

protocols for in-house validation, and offers a visual representation of key pathways and

workflows.
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The following table summarizes the specificity and potential cross-reactivity of several

commercially available p34cdc2 antibodies based on manufacturer datasheets and published

literature. It is critical to note that comprehensive, direct comparative data is not always

available, and in-house validation is strongly recommended.
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Antibody
(Clone/ID)

Manufactur
er

Type Immunogen

Reported
Cross-
Reactivity
with other
CDKs

Other
Reported
Cross-
Reactivity

Cdc2 p34

(17)

Santa Cruz

Biotechnolog

y

Monoclonal

(mouse)

Amino acids

224-230 of

human Cdc2

p34

No data

provided on

cross-

reactivity with

other CDKs.

Cross-reacts

with

Cep152[1]

Anti-CDK1

(ab18)
Abcam

Monoclonal

(mouse)

Near C-

terminus of

human CDK1

No data

provided on

cross-

reactivity with

other CDKs.

Cross-reacts

with

Cep152[1]

cdc2 (#9112)
Cell Signaling

Technology

Polyclonal

(rabbit)

Synthetic

peptide

around Tyr15

of human

cdc2

May cross-

react with

CDK2 and

CDK3 based

on sequence

similarity.

Not reported.

Anti-CDC2

(p34) (POH-

1)

Rockland

Immunochem

icals

Monoclonal

(mouse)

Recombinant

human

p34cdc2

fusion protein

Not cross-

reactive with

other cyclin-

dependent

kinases.[2]

Not reported.

CDK1-

Specific

(19532-1-AP)

Proteintech
Polyclonal

(rabbit)

Human CDK1

peptide

May have

cross-

reaction with

CDK2.

Not reported.

CDK1

(HPA003387)

Atlas

Antibodies

Polyclonal

(rabbit)

Recombinant

Human

Protein

No data

provided on

cross-

Specific for

CDK1 (did

not cross-

react with
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reactivity with

other CDKs.

Cep152 in a

comparative

study[1]).

CDK1

(610038)

BD

Biosciences

Monoclonal

(mouse)
Human CDK1

No data

provided on

cross-

reactivity with

other CDKs.

Specific for

CDK1 (did

not cross-

react with

Cep152 in a

comparative

study[1]).

Note: The information presented is based on available data and may not be exhaustive. The

performance of an antibody can vary depending on the experimental conditions.

Experimental Validation of Antibody Specificity
Researchers should independently validate antibody specificity for their intended application.

Western blotting using a panel of recombinant CDK proteins or lysates from cells

overexpressing individual CDKs is the gold standard for assessing cross-reactivity.

Key Experimental Protocols
1. Western Blotting Protocol for Assessing Cross-Reactivity

This protocol describes how to test a p34cdc2 antibody against lysates from cells

overexpressing different CDK family members.

Cell Culture and Transfection:

Culture HEK293T cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin.

Transiently transfect HEK293T cells with expression plasmids for human CDK1, CDK2,

CDK4, CDK5, and CDK6 (each with a tag, e.g., Myc or DDK) using a suitable transfection

reagent.[1] Use an empty vector as a negative control.

Culture the transfected cells for 48 hours before harvesting.[1]
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Lysate Preparation:

Wash cells with ice-cold PBS.

Lyse cells in modified RIPA buffer (25mM Tris-HCl pH 7.6, 150mM NaCl, 1% NP-40, 1mM

EDTA, 1x Protease Inhibitor Cocktail, 1mM PMSF, 1mM Na3VO4).[1]

Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Determine the protein concentration of the supernatant using a BCA assay.

SDS-PAGE and Western Blotting:

Denature 20-30 µg of each cell lysate by boiling in 1X Laemmli sample buffer for 5

minutes.

Separate the proteins on a 12% SDS-polyacrylamide gel.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1%

Tween 20 (TBST) for 1 hour at room temperature.

Incubate the membrane with the primary p34cdc2 antibody at the recommended dilution

overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane three times with TBST for 10 minutes each.

Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the

signal.[3] A specific antibody should only detect a band in the lane with the CDK1

overexpression lysate.

2. Immunoprecipitation (IP) Protocol
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This protocol can be used to assess if the antibody can specifically pull down its target protein

from a complex mixture.

Lysate Preparation:

Prepare cell lysates as described in the Western Blotting protocol, but use a non-

denaturing IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.5% Triton X-100,

10% glycerol with protease and phosphatase inhibitors).[4]

Immunoprecipitation:

Pre-clear 500 µg to 1 mg of cell lysate by incubating with Protein A/G magnetic beads for 1

hour at 4°C.[5]

Incubate the pre-cleared lysate with 2-5 µg of the primary p34cdc2 antibody (or a negative

control IgG) overnight at 4°C with gentle rotation.[6]

Add fresh Protein A/G magnetic beads to the lysate-antibody mixture and incubate for 2-4

hours at 4°C.[6]

Pellet the beads using a magnetic stand and wash them three to five times with cold IP

lysis buffer.[7]

Elute the immunoprecipitated proteins by resuspending the beads in 1X Laemmli sample

buffer and boiling for 5 minutes.

Analysis:

Analyze the eluted proteins by Western blotting using the same p34cdc2 antibody or an

antibody against a known interaction partner (e.g., Cyclin B1).

Visualizing Workflows and Pathways
Diagrams generated using Graphviz provide a clear visual representation of the experimental

processes and the biological context of p34cdc2.
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Caption: Workflow for Antibody Cross-Reactivity Testing.
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Caption: p34cdc2/Cyclin B Activation at G2/M Transition.

Conclusion and Recommendations
The selection of a specific p34cdc2 antibody is a critical step for obtaining reliable and

reproducible data. This guide highlights that while some manufacturers claim high specificity for

their p34cdc2 antibodies, such as the Rockland POH-1 clone[2], others acknowledge potential

cross-reactivity with CDK2/3. Furthermore, published studies have demonstrated unexpected
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cross-reactivity of some widely used p34cdc2 antibodies with non-CDK proteins like Cep152,

underscoring the necessity of rigorous validation.[1]

Recommendations for Researchers:

Prioritize Antibodies with Validation Data: Whenever possible, select antibodies that provide

specific data on cross-reactivity testing against other CDK family members.

Perform In-House Validation: Always validate a new antibody lot in your specific application

and experimental system. The Western blot protocol provided in this guide serves as a

robust starting point.

Use Appropriate Controls: Include positive controls (e.g., lysates from cells overexpressing

p34cdc2) and negative controls (e.g., lysates from cells where p34cdc2 is knocked down, or

lysates overexpressing other CDKs) in your experiments.

Consider the Immunogen: Antibodies raised against unique epitopes outside of the highly

conserved kinase domain may offer better specificity.

Critically Evaluate Published Data: When relying on antibodies used in previous studies,

carefully examine the validation data presented in those publications.

By carefully selecting and validating p34cdc2 antibodies, researchers can ensure the accuracy

of their findings and contribute to a more complete understanding of cell cycle regulation and

its role in disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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